KLH45

• CAS No.: 1632236-44-2
• Product Name: KLH45
• Molecular Formula: C24H25F3N4O2
• Molecular Weight: 458.48
• IUPAC Name: N-cyclohexyl-N-(2-phenylethyl)-4-[4-(trifluoromethoxy)phenyl]triazole-2-carboxamide
• Standard InChI: InChI=1S/C24H25F3N4O2/c25-24(26,27)33-21-13-11-19(12-14-21)22-17-28-31(29-22)23(32)30(20-9-5-2-6-10-20)16-15-18-7-3-1-4-8-18/h1,3-4,7-8,11-14,17,20H,2,5-6,9-10,15-16H2
• Standard InChIKey: FYOYNRLSBYWAHL-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N(CCC2=CC=CC=C2)C(=O)N3N=CC(=N3)C4=CC=C(C=C4)OC(F)(F)F
• Appearance: Solid powder
• Description: KLH45 is a selective inhibitor of DDHD2 (DDHD domain containing 2).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KLH45; KLH-45; KLH 45
• Reference: 1: Inloes JM, Hsu KL, Dix MM, Viader A, Masuda K, Takei T, Wood MR, Cravatt BF. The hereditary spastic paraplegia-related enzyme DDHD2 is a principal brain triglyceride lipase. Proc Natl Acad Sci U S A. 2014 Oct 14;111(41):14924-9. doi: 10.1073/pnas.1413706111. Epub 2014 Sep 29. PubMed PMID: 25267624; PubMed Central PMCID: PMC4205627.
• PubChem Compound: 126970670
• Last Modified: Nov 11 2021